Cas no 51229-52-8 (Benzene, 1-chloro-3-[(phenylthio)methyl]-)

Benzene, 1-chloro-3-[(phenylthio)methyl]- structure
51229-52-8 structure
Product Name:Benzene, 1-chloro-3-[(phenylthio)methyl]-
CAS No:51229-52-8
MF:C13H11ClS
MW:234.744441270828
MDL:MFCD02755099
CID:1570817
PubChem ID:53800326
Update Time:2025-04-21

Benzene, 1-chloro-3-[(phenylthio)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-chloro-3-[(phenylthio)methyl]-
    • 51229-52-8
    • 1-Chloro-3-(phenylsulfanylmethyl)benzene
    • 1-Chloro-3-[(phenylthio)methyl]benzene
    • DTXSID401283578
    • (3-Chlorobenzyl)(phenyl)sulfane
    • MDL: MFCD02755099
    • Inchi: 1S/C13H11ClS/c14-12-6-4-5-11(9-12)10-15-13-7-2-1-3-8-13/h1-9H,10H2
    • InChI Key: ZEIUEYHJBVMIHI-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)CSC1C=CC=CC=1

Computed Properties

  • Exact Mass: 234.02713
  • Monoisotopic Mass: 234.0269992g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 25.3Ų

Experimental Properties

  • PSA: 0

Benzene, 1-chloro-3-[(phenylthio)methyl]- Pricemore >>

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